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Compound of Interest

Compound Name: Pyrimido[5,4-d]pyrimidin-4-ol

CAS No.: 28285-65-6

Cat. No.: B1497767

Get Quote

Executive Summary & Safety Directive
Pyrimido[5,4-d]pyrimidin-4-ol (CAS: 28285-65-6) is a fused pyrimidine derivative often

utilized in pharmaceutical research as a scaffold for kinase inhibitors and adenosine receptor

antagonists.[1] While not classified as a P-listed or U-listed acute hazardous waste under US

EPA RCRA regulations, it must be managed as Non-Regulated Hazardous Waste (Organic)

due to its bioactive potential and nitrogen-rich heterocyclic structure.

Core Directive: Do not dispose of this compound down the drain. All disposal must occur via

high-temperature incineration at an approved facility to ensure complete thermal destruction of

the heterocyclic ring system, preventing environmental accumulation of nitrogenous bioactive

metabolites.

Hazard Identification & Technical Profile
Before initiating disposal, the waste stream must be accurately characterized. This compound

is generally classified as an Irritant under GHS standards.
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Parameter Technical Specification

Chemical Name Pyrimido[5,4-d]pyrimidin-4-ol

CAS Number 28285-65-6

Molecular Formula C₆H₄N₄O

Physical State Solid (typically off-white to pale yellow powder)

GHS Classification

Warning H315: Causes skin irritation H319:

Causes serious eye irritation H335: May cause

respiratory irritation

Waste Code (RCRA)

Not Listed (P/U).[2][3] Manage as D001 (if

ignitable solvents present) or General Organic

Waste.

Personal Protective Equipment (PPE) Matrix
Trust in safety protocols begins with barrier protection. The following PPE is mandatory during

weighing, solubilization, and waste transfer.

Respiratory: N95 particulate respirator (minimum) or P100 if handling fine micronized powder

outside a fume hood.

Dermal: Nitrile gloves (0.11 mm minimum thickness). Double gloving recommended for

solution preparation.

Ocular: ANSI Z87.1 compliant chemical splash goggles. Safety glasses are insufficient for

liquid waste pouring.

Body: Standard laboratory coat (buttoned) and closed-toe shoes.

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Substance)
Scenario: Expired reagent or excess dry powder.
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Containment: Transfer the solid directly into a wide-mouth high-density polyethylene (HDPE)

or glass jar.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "Pyrimido[5,4-d]pyrimidin-4-ol, Solid"

Hazard Checkbox: "Irritant", "Toxic" (Precautionary).

Segregation: Store in the "Solid Organic Waste" satellite accumulation area. Do not mix with

oxidizers (e.g., nitrates, permanganates) as the nitrogen-rich core can be reactive.

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
Scenario: Compound dissolved in DMSO, Methanol, or DMF.

Compatibility Check: Ensure the solvent stream is compatible. Pyrimido-pyrimidines are

stable in common organic solvents but should not be mixed with strong acids in the waste

container to avoid exothermic hydrolysis or gas evolution.

Transfer: Pour into the "Halogenated" or "Non-Halogenated" Organic Waste carboy

depending on the solvent used.

Note: If dissolved in DMSO/Water, use the Non-Halogenated stream.

Rinsing: Triple rinse the original reaction vessel with a small volume of acetone or ethanol.

Add these rinsates to the same waste carboy, NOT the sink.

C. Contaminated Debris (Sharps, Gloves, Weigh Boats)
Solids: Place contaminated weigh boats, pipette tips, and gloves into a clear hazardous

waste bag (often designated for "Dry Debris").

Sharps: Needles used to inject solutions of this compound must go into a rigid Red Sharps

Container, regardless of whether they are "infectious" or not, to prevent downstream injury.

Spill Management Protocol
Causality: Fine powders disperse easily; immediate containment prevents inhalation risks.
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Evacuate & Ventilate: If a large amount (>10g) is spilled outside a hood, evacuate the

immediate area for 15 minutes to allow dust to settle.

PPE Upgrade: Don N95 respirator and double gloves.

Containment: Cover the spill with a damp paper towel (soaked in water or ethanol) to prevent

dust generation.

Cleanup:

Scoop up the damp material and place it in a wide-mouth waste jar.

Wipe the surface with a soap/water solution followed by ethanol.

Dispose of all cleanup materials as Solid Hazardous Waste.

Visualized Disposal Workflow
The following diagram illustrates the decision logic for disposing of Pyrimido[5,4-d]pyrimidin-
4-ol based on its physical state.
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Waste: Pyrimido[5,4-d]pyrimidin-4-ol

Determine Physical State
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High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Pyrimido[5,4-d]pyrimidin-4-ol waste streams to

ensure compliance with incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

